![molecular formula C10H9NO2 B058109 8-Methoxyquinolin-2(1H)-one CAS No. 22614-69-3](/img/structure/B58109.png)
8-Methoxyquinolin-2(1H)-one
Overview
Description
8-Methoxyquinolin-2(1H)-one is a chemical compound with the molecular formula C10H10N2O . It is also known as 8-Methoxyquinolin-2-amine .
Synthesis Analysis
The synthesis of 8-Methoxyquinolin-2(1H)-one involves several steps. The preparation of the 4-pyrrolidine bis(amidine) catalyst 8MeOPBAM is one of the key steps in the synthesis . The synthesis of imidazoline precursor 3 is another important step in the process .Molecular Structure Analysis
The molecular structure of 8-Methoxyquinolin-2(1H)-one consists of a quinoline ring with a methoxy group at the 8th position . The molecular weight of the compound is 174.2 g/mol .Chemical Reactions Analysis
The chemical reactions involving 8-Methoxyquinolin-2(1H)-one are complex and involve several steps. For instance, the preparation of the 4-pyrrolidine bis(amidine) catalyst 8MeOPBAM is a key step in the synthesis .Physical And Chemical Properties Analysis
8-Methoxyquinolin-2(1H)-one is a solid at room temperature . It has a molecular weight of 174.2 g/mol and a molecular formula of C10H10N2O .Scientific Research Applications
Synthesis of Novel Compounds
8-Methoxyquinolin-2(1H)-one is used in the synthesis of novel compounds. For instance, it has been used in the synthesis of a series of 4-arylamino-quinazoline derivatives . These synthesized compounds have been characterized by IR and 1H NMR spectra, element analysis, and single crystal X-ray diffraction .
Antitumor Activity
The synthesized compounds from 8-Methoxyquinolin-2(1H)-one have shown potential antitumor activity against the MKN45 cell line . Some of these compounds exhibit significant inhibitory activity, higher than that of Gefitinib, which is used as the positive control .
Biological Activity
The biological activity of the products synthesized from 8-Methoxyquinolin-2(1H)-one has been tested . Most of these products are characterized by potential biological activity .
Building Blocks in Chemical Synthesis
8-Methoxyquinolin-2(1H)-one is used as a building block in chemical synthesis . It is used in the production of various other chemicals .
Fluorescent Probe for Detection of Ions
8-Methoxyquinolin-2(1H)-one has been used in the design and synthesis of a simple probe for the detection of Ag+ and Cd2+ ions .
Research and Development
8-Methoxyquinolin-2(1H)-one is used in research and development. It is used in laboratories for the synthesis of various compounds and for testing their properties .
properties
IUPAC Name |
8-methoxy-1H-quinolin-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9NO2/c1-13-8-4-2-3-7-5-6-9(12)11-10(7)8/h2-6H,1H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CRFVOPJWKSACNO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC2=C1NC(=O)C=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50393893 | |
Record name | 8-Methoxyquinolin-2(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50393893 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
175.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
8-Methoxyquinolin-2(1H)-one | |
CAS RN |
22614-69-3 | |
Record name | 8-Methoxyquinolin-2(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50393893 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the key structural features of 3-Ethyl-4-hydroxy-8-methoxyquinolin-2(1H)-one and how do these influence its crystal packing?
A1: 3-Ethyl-4-hydroxy-8-methoxyquinolin-2(1H)-one features a near-planar quinoline ring system. [] This planarity allows for π–π interactions between the pyridine and benzene rings of adjacent molecules in the crystal lattice. Additionally, N—H⋯O and O—H⋯O hydrogen bonds contribute to the formation of chains running along the b-axis direction within the crystal. [] This combination of hydrogen bonding and π-stacking interactions dictates the overall packing arrangement of the molecules within the crystal.
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